Cas no 2648966-07-6 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methanesulfonylazetidine-3-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methanesulfonylazetidine-3-carboxylic acid
• CAS No: 2648966-07-6
• MF: C₂₀H₁₉NO₆S
• MW: 401.43296456337
• MDL: MFCD34168489
• CID: 5642927
• PubChem ID: 155973523
• Update Time: 2025-06-28

1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methanesulfonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27780798
• 2648966-07-6
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methanesulfonylazetidine-3-carboxylic acid
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methanesulfonylazetidine-3-carboxylic acid

• MDL： MFCD34168489
• Inchi： 1S/C20H19NO6S/c1-28(25,26)20(18(22)23)11-21(12-20)19(24)27-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17H,10-12H2,1H3,(H,22,23)
• InChI Key： UNODLOBEHPMCMB-UHFFFAOYSA-N
• SMILES： S(C)(C1(C(=O)O)CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)(=O)=O

Computed Properties

• Exact Mass: 401.09330850g/mol
• Monoisotopic Mass: 401.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methanesulfonylazetidine-3-carboxylic acid

Comprehensive Overview of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methanesulfonylazetidine-3-carboxylic acid (CAS No. 2648966-07-6)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methanesulfonylazetidine-3-carboxylic acid (CAS No. 2648966-07-6) has emerged as a compound of significant interest. This Fmoc-protected azetidine derivative is widely utilized in solid-phase peptide synthesis (SPPS) due to its unique structural properties and compatibility with modern peptide coupling reagents. Researchers and industry professionals frequently search for high-purity Fmoc-amino acid derivatives, making this compound a focal point in drug discovery and bioconjugation applications.

The molecular structure of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methanesulfonylazetidine-3-carboxylic acid features a rigid azetidine ring functionalized with both a methanesulfonyl group and a carboxylic acid, offering versatile reactivity. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures selective deprotection under mild basic conditions, a critical feature for sequential peptide assembly. This aligns with current trends in green chemistry, where researchers prioritize reagents that minimize side reactions and reduce waste generation.

Recent advancements in peptide therapeutics and PROTAC (proteolysis-targeting chimera) development have increased demand for specialized building blocks like CAS No. 2648966-07-6. Its conformationally constrained scaffold contributes to improved metabolic stability in peptide-based drugs—a hot topic in drug design optimization forums. Analytical techniques such as HPLC purity testing and LC-MS characterization are essential for quality control, as evidenced by frequent searches for "Fmoc-azetidine analysis methods" in scientific databases.

From a synthetic chemistry perspective, this compound enables the introduction of polar sulfone moieties into peptide chains—a strategy gaining traction in solubility enhancement research. The azetidine-3-carboxylic acid framework also serves as a bioisostere for proline in peptide backbone modification, addressing common challenges in oral bioavailability. These applications resonate with trending searches about "non-natural amino acids in drug development" and "peptidomimetic design principles."

Storage and handling recommendations for CAS No. 2648966-07-6 typically involve protection from moisture at -20°C, reflecting standard practices for Fmoc-protected compounds. Its stability profile makes it suitable for automated peptide synthesizers, a feature frequently queried in peptide manufacturing discussions. The compound's MSDS data and technical specifications remain among the most requested information by procurement specialists.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methanesulfonylazetidine-3-carboxylic acid represents a sophisticated tool for medicinal chemists navigating the expanding landscape of peptide-based pharmaceuticals. Its dual functionality as both a building block and conformational modifier positions it at the intersection of multiple cutting-edge research areas, from targeted protein degradation to macrocyclic drug discovery—topics consistently ranking high in scientific literature searches.